Cas no 15898-23-4 (1-(2,6-dimethylphenyl)-1H-Pyrrole)

• Product Name: 1-(2,6-dimethylphenyl)-1H-Pyrrole
• CAS No: 15898-23-4
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 1106994
• PubChem ID: 4715342
• Update Time: 2025-04-20

1-(2,6-dimethylphenyl)-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-1H-Pyrrole
• 1-(2,6-dimethylphenyl)pyrrole
• BBL022226
• DTXSID80405857
• STK895039
• CS-0333971
• 15898-23-4
• pyrrole, 1-(2,6-dimethyl)phenyl-
• AKOS001476859
• SB62790
• SCHEMBL10407875
• 1H-Pyrrole, 1-(2,6-dimethylphenyl)-
• BRHOVWCDYRJKAW-UHFFFAOYSA-N

• Inchi： 1S/C12H13N/c1-10-6-5-7-11(2)12(10)13-8-3-4-9-13/h3-9H,1-2H3
• InChI Key： BRHOVWCDYRJKAW-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 277.0±29.0 °C at 760 mmHg
• Flash Point: 121.3±24.3 °C
• PSA: 4.93
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,6-dimethylphenyl)-1H-Pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles